
Foreword: The Strategic Importance of a
Versatile Heterocycle

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Isoxazol-5-ylacetonitrile

CAS No.: 854137-77-2

Cat. No.: B127914

Get Quote

In the landscape of modern medicinal chemistry and drug development, the strategic selection

of molecular scaffolds is paramount. Heterocyclic compounds, particularly those containing

nitrogen and oxygen, form the backbone of a vast number of pharmaceuticals due to their

ability to engage in diverse biological interactions.[1][2][3][4] Among these, the isoxazole ring

system stands out for its unique electronic properties, metabolic stability, and synthetic

accessibility.[5][6][7][8] This guide focuses on a particularly valuable derivative: Isoxazol-5-
ylacetonitrile. This molecule is more than a simple building block; it is a versatile synthon

whose constituent parts—the aromatic isoxazole ring, the reactive nitrile group, and the acidic

methylene bridge—offer a tripartite platform for molecular elaboration. Understanding the

fundamental properties of this compound is essential for any researcher aiming to leverage its

potential in the synthesis of novel, biologically active agents.

Physicochemical and Structural Characteristics
Isoxazol-5-ylacetonitrile is a crystalline solid at standard conditions. Its core identity is defined

by a five-membered isoxazole ring substituted at the 5-position with an acetonitrile moiety.
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A summary of the fundamental physicochemical properties is crucial for experimental design,

influencing everything from solvent selection to purification strategy.

Property Value Source

IUPAC Name 2-(1,2-oxazol-5-yl)acetonitrile [9]

Synonyms
5-Isoxazoleacetonitrile, 2-

(Isoxazol-5-yl)acetonitrile
[9][10]

CAS Number 854137-77-2 [9][11][12]

Molecular Formula C₅H₄N₂O [9][11][12]

Molecular Weight 108.10 g/mol [9][11][12]

Appearance Varies; typically a solid N/A

XLogP3 (Predicted) -0.1 [5]

Structural Representation
The planarity of the isoxazole ring and the sp³-hybridized methylene carbon are key structural

features.

Caption: Chemical structure of Isoxazol-5-ylacetonitrile.

Synthesis Methodologies: A Comparative Analysis
The synthesis of isoxazole derivatives is a well-established field, with the 1,3-dipolar

cycloaddition being a cornerstone reaction.[6][13] For Isoxazol-5-ylacetonitrile specifically, the

primary routes involve either constructing the isoxazole ring with the sidechain precursor

already in place or attaching the acetonitrile group to a pre-formed isoxazole.

Primary Synthetic Route: 1,3-Dipolar Cycloaddition
The most versatile and convergent approach is the [3+2] cycloaddition of a nitrile oxide with an

alkyne.[14][15] This method offers high regioselectivity and is tolerant of a wide range of

functional groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://buildingblock.bocsci.com/product/isoxazole-5-acetonitrile-cas-854137-77-2-329201.html
https://buildingblock.bocsci.com/product/isoxazole-5-acetonitrile-cas-854137-77-2-329201.html
https://www.pschemicals.com/index.php?p=product&CAS_nr=854137-77-2&id=622988
https://buildingblock.bocsci.com/product/isoxazole-5-acetonitrile-cas-854137-77-2-329201.html
https://www.scbt.com/es/p/isoxazol-5-ylacetonitrile-854137-77-2
https://www.scbt.com/de/p/isoxazol-5-ylacetonitrile-854137-77-2
https://buildingblock.bocsci.com/product/isoxazole-5-acetonitrile-cas-854137-77-2-329201.html
https://www.scbt.com/es/p/isoxazol-5-ylacetonitrile-854137-77-2
https://www.scbt.com/de/p/isoxazol-5-ylacetonitrile-854137-77-2
https://buildingblock.bocsci.com/product/isoxazole-5-acetonitrile-cas-854137-77-2-329201.html
https://www.scbt.com/es/p/isoxazol-5-ylacetonitrile-854137-77-2
https://www.scbt.com/de/p/isoxazol-5-ylacetonitrile-854137-77-2
https://ijpca.org/archive/volume/11/issue/4/article/22114/pdf
https://www.benchchem.com/product/b127914/docs?utm_src=pdf-body#foreword-the-strategic-importance-of-a-versatile-heterocycle
https://www.researchgate.net/publication/325410665_The_recent_progress_of_isoxazole_in_medicinal_chemistry
https://www.ijcrt.org/papers/IJCRT2505904.pdf
https://www.benchchem.com/product/b127914/docs?utm_src=pdf-body#foreword-the-strategic-importance-of-a-versatile-heterocycle
https://m.youtube.com/watch?v=yIUWK2OkNK4
https://pmc.ncbi.nlm.nih.gov/articles/PMC7126966/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aldoxime
(R-CH=NOH)

Oxidizing Agent
(e.g., NaOCl)

Propargyl Alcohol
(HC≡CCH₂OH)

[3+2] Cycloaddition

Nitrile Oxide Intermediate
(R-C≡N⁺-O⁻)

5-(Hydroxymethyl)isoxazole

Oxidation
(e.g., PCC, DMP)

Isoxazole-5-carbaldehyde

Cyanation
(e.g., TosMIC, K₂CO₃)

Isoxazol-5-ylacetonitrile

Click to download full resolution via product page

Caption: General workflow for synthesis via 1,3-dipolar cycloaddition.
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Experimental Protocol: Synthesis via Cycloaddition
This protocol describes the in-situ generation of a nitrile oxide from an aldoxime, followed by its

cycloaddition with an alkyne to form the isoxazole core, which is then elaborated to the target

molecule.

PART A: Isoxazole Ring Formation

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the

chosen aldoxime (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or

tetrahydrofuran (THF).

Dipolarophile Addition: Add propargyl alcohol (1.2 eq) to the solution.

Nitrile Oxide Generation: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of

sodium hypochlorite (bleach, ~1.3 eq) dropwise over 30 minutes. The causality here is

critical: slow addition prevents the dimerization of the highly reactive nitrile oxide

intermediate.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours.

Monitor the consumption of the starting materials by Thin Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure to yield the crude 5-(hydroxymethyl)isoxazole

derivative.

PART B: Sidechain Elaboration

Oxidation: Dissolve the crude alcohol from Part A in DCM. Add an oxidizing agent such as

pyridinium chlorochromate (PCC) or Dess-Martin periodinane (1.5 eq) portion-wise. Stir at

room temperature for 1-2 hours until TLC confirms the formation of the aldehyde.

Purification: Filter the reaction mixture through a pad of silica gel or Celite to remove the

oxidant byproducts and concentrate the filtrate.
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Cyanation: Dissolve the crude isoxazole-5-carbaldehyde in methanol. Add p-

toluenesulfonylmethyl isocyanide (TosMIC, 1.1 eq) and potassium carbonate (K₂CO₃, 2.0

eq). Reflux the mixture for 2-4 hours. This is a Van Leusen reaction, which provides a direct

conversion of the aldehyde to the nitrile.

Final Purification: After cooling, remove the solvent in vacuo. Partition the residue between

water and ethyl acetate. The combined organic layers are washed, dried, and concentrated.

The final product, Isoxazol-5-ylacetonitrile, is purified by column chromatography on silica

gel.

Chemical Reactivity: A Triad of Functionality
The synthetic utility of Isoxazol-5-ylacetonitrile stems from three distinct reactive centers: the

acidic α-protons, the nitrile group, and the isoxazole ring itself.
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Caption: Reactivity map of Isoxazol-5-ylacetonitrile.

Acidity of the Methylene (α) Protons
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The protons on the carbon adjacent to the nitrile group (the α-carbon) are significantly acidic,

with a pKa estimated to be around 25 in DMSO.[16] This acidity is a direct consequence of the

resonance stabilization of the resulting carbanion (enolate), where the negative charge is

delocalized onto the electronegative nitrogen atom of the nitrile.[17]

This property is a cornerstone of its utility. The use of a strong, non-nucleophilic base like

Lithium Diisopropylamide (LDA) or Sodium Hydride (NaH) quantitatively generates the

corresponding enolate. This nucleophilic species can then be reacted with a wide array of

electrophiles (e.g., alkyl halides, aldehydes, ketones) to form new carbon-carbon bonds at the

α-position, providing a powerful tool for molecular elaboration.

Reactions of the Nitrile Group
The nitrile functional group is a versatile precursor to other key functionalities:

Hydrolysis: Under acidic or basic conditions, the nitrile can be hydrolyzed to form isoxazol-5-

ylacetic acid, which can then be used in amide coupling reactions.

Reduction: Catalytic hydrogenation (e.g., H₂, Raney Nickel) or chemical reduction (e.g.,

LiAlH₄) can reduce the nitrile to 2-(isoxazol-5-yl)ethan-1-amine, introducing a primary amine

for further functionalization.

Cycloaddition: The nitrile can participate in [3+2] cycloaddition reactions with reagents like

azides to form tetrazoles.[18]

Reactivity of the Isoxazole Ring
The isoxazole ring, while aromatic, contains a relatively weak N-O bond. This bond is

susceptible to cleavage under various conditions, a feature that is often exploited synthetically.

[1]

Reductive Ring Opening: Catalytic hydrogenation (e.g., H₂ over Palladium or Raney Nickel)

can cleave the N-O bond to unmask a β-amino enone.[1][19] This transformation is a

powerful "masked functionality" approach, where the stable isoxazole ring is carried through

several synthetic steps before being converted into a more reactive linear system.
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Ring-Opening Fluorination: Treatment with electrophilic fluorinating agents can lead to

fluorination followed by N-O bond cleavage, producing α-fluorocyanoketones.[20][21]

Analytical and Spectroscopic Characterization
Unambiguous identification of Isoxazol-5-ylacetonitrile requires a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton spectrum is expected to be simple and diagnostic.

A singlet for the methylene protons (–CH₂–CN), likely in the range of δ 3.8-4.2 ppm.

Two doublets (or two singlets depending on substitution at C3/C4) for the isoxazole ring

protons. The C4-H typically appears around δ 6.5-6.8 ppm, and the C3-H (if present)

would be further downfield, around δ 8.4-8.7 ppm.[22]

¹³C NMR: The carbon spectrum will show five distinct signals.

The nitrile carbon (–CN) is expected in the range of δ 115-120 ppm.

The methylene carbon (–CH₂–) will be highly shielded, appearing around δ 15-25 ppm.

Three signals for the isoxazole ring carbons, with C5 (bearing the sidechain) being the

most downfield of the ring carbons.[23][24]

Infrared (IR) Spectroscopy
The IR spectrum provides clear evidence of the key functional groups:

A sharp, strong absorption band around 2250-2270 cm⁻¹ is characteristic of the C≡N stretch

of the nitrile group.

Absorptions in the 1600-1450 cm⁻¹ region correspond to the C=C and C=N stretching

vibrations within the aromatic isoxazole ring.

Mass Spectrometry (MS)
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Electron Impact (EI) or Electrospray Ionization (ESI) mass spectrometry will show a prominent

molecular ion peak (M⁺) or protonated molecular ion peak ([M+H]⁺) at m/z 108.10 or 109.11,

respectively, confirming the molecular weight.

Applications in Drug Discovery and Development
The isoxazole moiety is a privileged scaffold in medicinal chemistry, present in numerous FDA-

approved drugs like the anti-inflammatory Valdecoxib and the antibiotic Cloxacillin.[5][6][13]

Isoxazole-containing compounds exhibit a wide array of biological activities, including

anticancer, antibacterial, anti-inflammatory, and antiviral properties.[2][3][4][7][8]

Isoxazol-5-ylacetonitrile serves as a key starting material for synthesizing libraries of

compounds for screening. Its three points of reactivity allow for the systematic exploration of

chemical space around the isoxazole core to optimize potency, selectivity, and pharmacokinetic

properties.

Safety, Handling, and Storage
As with any laboratory chemical, proper safety protocols must be followed.

Hazard Identification: While specific toxicity data for this compound is limited, related nitrile

and isoxazole compounds can be harmful if swallowed, inhaled, or absorbed through the

skin.[25][26][27] Nitriles can release hydrogen cyanide upon decomposition or metabolism.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile gloves) when handling the compound.[26][27]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or vapors.[26][27] Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and strong acids/bases.[26]
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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